Cas no 1159908-25-4 ((Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate)

• Product Name: (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate
• CAS No: 1159908-25-4
• MF: C₁₅H₁₃Cl₂FN₂O₃
• MW: 359.179725408554
• CID: 4682068
• Update Time: 2025-05-24

(Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate
• (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate

• Inchi： 1S/C15H13Cl2FN2O3/c1-4-23-15(22)10(7-20(2)3)14(21)8-5-11(18)13(17)9(6-19)12(8)16/h5,7H,4H2,1-3H3/b10-7-
• InChI Key： QJNXKDVLKYYMPR-YFHOEESVSA-N
• SMILES： ClC1C(C#N)=C(C(=CC=1C(/C(/C(=O)OCC)=C/N(C)C)=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 544
• Topological Polar Surface Area: 70.4

Additional information on (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate

Research Brief on (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate (CAS: 1159908-25-4)

The compound (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate (CAS: 1159908-25-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate, which include a conjugated acrylate moiety and a fluorinated benzoyl group. These features are believed to contribute to its reactivity and biological activity. Researchers have successfully synthesized this compound using a multi-step process involving the condensation of 2,4-dichloro-3-cyano-5-fluorobenzoyl chloride with ethyl 3-(dimethylamino)acrylate under controlled conditions. The purity and identity of the compound were confirmed using advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry.

In vitro studies have demonstrated that (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate exhibits potent inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. Specifically, the compound has shown promising results in inhibiting the activity of protein kinases involved in cell proliferation and survival pathways. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the mechanism of action revealed that the compound interacts with the ATP-binding site of target kinases, thereby disrupting their catalytic activity. Molecular docking studies have provided insights into the binding mode of the compound, highlighting the importance of the fluorobenzoyl and acrylate groups in forming key interactions with the kinase active site. These structural insights are valuable for the design of more potent and selective kinase inhibitors.

In addition to its kinase inhibitory activity, (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate has also been evaluated for its potential anti-inflammatory and antimicrobial properties. Preliminary results indicate that the compound can modulate the production of pro-inflammatory cytokines in immune cells, suggesting its utility in treating inflammatory disorders. Moreover, its antimicrobial activity against certain bacterial strains has been observed, although further studies are needed to elucidate the underlying mechanisms.

Despite these promising findings, challenges remain in the development of (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural optimization and pharmacokinetic studies. Future research directions may include the synthesis of analogs with improved pharmacological properties and the evaluation of their efficacy in animal models of disease.

In conclusion, (Z)-Ethyl 2-(2,4-dichloro-3-cyano-5-fluorobenzoyl)-3-(dimethylamino)acrylate represents a promising scaffold for the development of novel therapeutic agents targeting kinases and inflammatory pathways. Continued research efforts are warranted to fully explore its potential and overcome existing challenges. This compound exemplifies the intersection of chemical synthesis and biological activity, offering exciting opportunities for drug discovery in the chemical biology and medicinal chemistry fields.